Cas no 649550-98-1 (ETHANONE, 2,2,2-TRIFLUORO-1-(6-FLUORO-1H-INDOL-3-YL)-)
649550-98-1 structure
Product Name:ETHANONE, 2,2,2-TRIFLUORO-1-(6-FLUORO-1H-INDOL-3-YL)-
CAS No:649550-98-1
MF:C10H5F4NO
MW:231.146416425705
MDL:MFCD23703954
CID:3432411
PubChem ID:22497237
Update Time:2025-04-21
ETHANONE, 2,2,2-TRIFLUORO-1-(6-FLUORO-1H-INDOL-3-YL)- Chemical and Physical Properties
Names and Identifiers
-
- ETHANONE, 2,2,2-TRIFLUORO-1-(6-FLUORO-1H-INDOL-3-YL)-
- 2,2,2-Trifluoro-1-(6-fluoro-3-indolyl)ethanone
- 2,2,2-Trifluoro-1-(6-fluoro-1H-indol-3-yl)ethan-1-one
- AKOS020007696
- AC6543
- SY058824
- SCHEMBL2643076
- 649550-98-1
- 2,2,2-trifluoro-1-(6-fluoro-1H-indol-3-yl)-ethanone
- MFCD23703954
- 2,2,2-trifluoro-1-(6-fluoro-1H-indol-3-yl)ethanone
- 6-Fluoro-1H-indole-3-trifluoromethyl ethanone
-
- MDL: MFCD23703954
- Inchi: 1S/C10H5F4NO/c11-5-1-2-6-7(4-15-8(6)3-5)9(16)10(12,13)14/h1-4,15H
- InChI Key: DFMVRDWKCSSAGP-UHFFFAOYSA-N
- SMILES: C(=O)(C1C2=C(NC=1)C=C(F)C=C2)C(F)(F)F
Computed Properties
- Exact Mass: 231.03072643Da
- Monoisotopic Mass: 231.03072643Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 32.9Ų
ETHANONE, 2,2,2-TRIFLUORO-1-(6-FLUORO-1H-INDOL-3-YL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D776961-5g |
2,2,2-Trifluoro-1-(6-fluoro-3-indolyl)ethanone |
649550-98-1 | 95% | 5g |
$715 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1595417-5g |
2,2,2-Trifluoro-1-(6-fluoro-1H-indol-3-yl)ethan-1-one |
649550-98-1 | 98% | 5g |
¥7694.00 | 2024-05-05 | |
| eNovation Chemicals LLC | D776961-5g |
2,2,2-Trifluoro-1-(6-fluoro-3-indolyl)ethanone |
649550-98-1 | 95% | 5g |
$715 | 2025-02-24 | |
| eNovation Chemicals LLC | D776961-5g |
2,2,2-Trifluoro-1-(6-fluoro-3-indolyl)ethanone |
649550-98-1 | 95% | 5g |
$715 | 2025-02-28 |
ETHANONE, 2,2,2-TRIFLUORO-1-(6-FLUORO-1H-INDOL-3-YL)- Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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